molecular formula C7H14ClNO B6171854 (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride CAS No. 2624108-72-9

(1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride

Cat. No. B6171854
CAS RN: 2624108-72-9
M. Wt: 163.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, it may involve cycloaddition reactions, which are highly synthetically useful reactions that provide access to 4-, 5-, and 6-membered rings with excellent stereocontrol . Retrosynthetic analysis could also be a part of the synthesis process .


Molecular Structure Analysis

The molecular structure of this compound could be analyzed using various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. Unfortunately, specific details about the molecular structure of this compound are not available .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce a specific effect. This is often studied in the context of drug development. Unfortunately, specific details about the mechanism of action of this compound are not available .

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies and are often summarized in a Safety Data Sheet (SDS). Unfortunately, specific details about the safety and hazards of this compound are not available .

Future Directions

The future directions for the study of this compound could include further exploration of its potential applications in drug development, organic synthesis, and other areas. More research is needed to fully understand its properties and potential uses .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system, introduction of a methyl group, and conversion of a carbonyl group to an amine.", "Starting Materials": [ "Cyclopentadiene", "Methacrolein", "Methylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with methacrolein in the presence of a Lewis acid catalyst to form a bicyclic intermediate.", "Step 2: The intermediate is treated with methylamine and hydrochloric acid to introduce a methyl group and form an amine salt.", "Step 3: The amine salt is then reduced with sodium borohydride to form the amine.", "Step 4: The carbonyl group in the amine is converted to an amine by treatment with sodium hydroxide.", "Step 5: The amine is then treated with acetic acid and sodium bicarbonate to form the hydrochloride salt of (1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptan-4-amine." ] }

CAS RN

2624108-72-9

Product Name

(1S,4S)-1-methyl-2-oxabicyclo[2.2.1]heptan-4-amine hydrochloride

Molecular Formula

C7H14ClNO

Molecular Weight

163.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.